![molecular formula C19H22N8O3 B2443547 6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione CAS No. 2319638-28-1](/img/structure/B2443547.png)
6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H22N8O3 and its molecular weight is 410.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Properties
Researchers have developed novel synthetic pathways and assessed the preliminary biological properties of derivatives including pyrazole, 1,2,4-triazole, and pyridazine moieties. These compounds exhibited pronounced stimulating action on plant growth, suggesting their utility in agricultural sciences for enhancing plant development and productivity (Yengoyan et al., 2020).
Antioxidant and Antimicrobial Evaluation
Some derivatives have been synthesized and screened for their antioxidant properties, showing promising activities. For example, certain compounds demonstrated the ability to protect DNA from damage induced by specific agents, indicating their potential application in therapeutic contexts to mitigate oxidative stress-related damage (Gouda, 2012). Furthermore, antimicrobial evaluations of new pyridine derivatives have revealed significant activities against various microbial strains, underscoring their potential in developing new antimicrobial agents (Othman, 2013).
Chemical Reactivity and Mechanistic Insights
Investigations into the chemical reactivity of related compounds, such as pyrimidine and pyridazine derivatives, have provided valuable mechanistic insights. These studies contribute to a deeper understanding of the compound's behavior under different chemical conditions, facilitating the design of novel compounds with tailored properties for various applications (Shorshnev et al., 1990).
properties
IUPAC Name |
6-[4-[6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carbonyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N8O3/c1-12-10-13(2)27(23-12)15-5-4-14(21-22-15)18(29)26-8-6-25(7-9-26)16-11-17(28)24(3)19(30)20-16/h4-5,10-11H,6-9H2,1-3H3,(H,20,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBXPAFTYPUELFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN=C(C=C2)C(=O)N3CCN(CC3)C4=CC(=O)N(C(=O)N4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N8O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.